5,6-Dihydroxy-4-(2-methylbutanoyl)-2,6-bis(3-methylbut-2-en-1-yl)cyclohex-4-ene-1,3-dione 5,6-Dihydroxy-4-(2-methylbutanoyl)-2,6-bis(3-methylbut-2-en-1-yl)cyclohex-4-ene-1,3-dione Adhumulone is primarily of importance to the production of beer.
Brand Name: Vulcanchem
CAS No.: 28374-89-2
VCID: VC0517258
InChI: InChI=1S/C21H30O5/c1-7-14(6)17(22)16-18(23)15(9-8-12(2)3)19(24)21(26,20(16)25)11-10-13(4)5/h8,10,14-15,25-26H,7,9,11H2,1-6H3
SMILES: CCC(C)C(=O)C1=C(C(C(=O)C(C1=O)CC=C(C)C)(CC=C(C)C)O)O
Molecular Formula: C21H30O5
Molecular Weight: 362.5 g/mol

5,6-Dihydroxy-4-(2-methylbutanoyl)-2,6-bis(3-methylbut-2-en-1-yl)cyclohex-4-ene-1,3-dione

CAS No.: 28374-89-2

Cat. No.: VC0517258

Molecular Formula: C21H30O5

Molecular Weight: 362.5 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

* For research use only. Not for human or veterinary use.

5,6-Dihydroxy-4-(2-methylbutanoyl)-2,6-bis(3-methylbut-2-en-1-yl)cyclohex-4-ene-1,3-dione - 28374-89-2

Specification

Description Adhumulone is primarily of importance to the production of beer.
CAS No. 28374-89-2
Molecular Formula C21H30O5
Molecular Weight 362.5 g/mol
IUPAC Name 5,6-dihydroxy-4-(2-methylbutanoyl)-2,6-bis(3-methylbut-2-enyl)cyclohex-4-ene-1,3-dione
Standard InChI InChI=1S/C21H30O5/c1-7-14(6)17(22)16-18(23)15(9-8-12(2)3)19(24)21(26,20(16)25)11-10-13(4)5/h8,10,14-15,25-26H,7,9,11H2,1-6H3
Standard InChI Key VISQWZWNDCYFMY-UHFFFAOYSA-N
SMILES CCC(C)C(=O)C1=C(C(C(=O)C(C1=O)CC=C(C)C)(CC=C(C)C)O)O
Canonical SMILES CCC(C)C(=O)C1=C(C(C(=O)C(C1=O)CC=C(C)C)(CC=C(C)C)O)O
Appearance Solid powder

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